2-Fluoro-4-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 2-fluoro-5-(3-fluoro-4-hydroxyphenyl)benzoate
• InChI: InChI=1S/C14H10F2O3/c1-19-14(18)10-6-8(2-4-11(10)15)9-3-5-13(17)12(16)7-9/h2-7,17H,1H3
• InChI Key: RJJPMICUTANWPB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)O)F)F
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID60684486
• Molecular Weight: 264.22 g/mol
• CAS RN: 1261947-16-3

Description

2-Fluoro-4-(4-fluoro-3-methoxycarbonylphenyl)phenol (95%) is a fluorinated phenol with a wide range of applications in scientific research. It is a colorless solid, insoluble in water, with a molecular weight of 250.23 g/mol and a melting point of 151-153 °C. It is used in a variety of areas, including organic synthesis, biochemistry, pharmaceuticals, and materials science.

Scientific Research Applications

2-Fluoro-4-(4-fluoro-3-methoxycarbonylphenyl)phenol (95%) is used in a variety of scientific research applications. It is used as a starting material for the synthesis of other compounds, such as fluoroalkyl phenols. It is also used as a reagent for the synthesis of organofluorine compounds, such as fluoroalkyl ethers.

Mechanism of Action

2-Fluoro-4-(4-fluoro-3-methoxycarbonylphenyl)phenol (95%) is a fluorinated phenol, which means that it has a higher affinity for hydrogen bonding than other phenols. This property makes it an excellent substrate for the formation of hydrogen bonds, which can be used to facilitate the synthesis of other compounds.
Biochemical and Physiological Effects
2-Fluoro-4-(4-fluoro-3-methoxycarbonylphenyl)phenol (95%) is a fluorinated phenol, and as such, it has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, as well as being an effective inhibitor of certain enzymes. It has also been shown to have antimicrobial activity and to be an inhibitor of the enzyme cyclooxygenase-2.

Advantages and Limitations for Lab Experiments

The use of 2-Fluoro-4-(4-fluoro-3-methoxycarbonylphenyl)phenol (95%) in lab experiments has several advantages. It is a highly reactive compound, making it an ideal starting material for the synthesis of a variety of compounds. It is also relatively inexpensive and easily obtained. However, it is a hazardous material and should be handled with care.

Future Directions

The use of 2-Fluoro-4-(4-fluoro-3-methoxycarbonylphenyl)phenol (95%) in scientific research is still in its early stages. As more research is conducted, there are many potential future directions that could be explored. These include the development of new synthetic methods, the exploration of its biological effects, and the use of the compound in the development of new drugs. Additionally, further research could be conducted to explore its potential applications in materials science and other fields.

Synthesis Methods

2-Fluoro-4-(4-fluoro-3-methoxycarbonylphenyl)phenol (95%) is synthesized through a process known as the Sandmeyer reaction. This reaction involves the reaction of an aryl halide with copper(I) cyanide, followed by a nucleophilic substitution reaction with an amine. The resulting product is a phenol with a fluorinated substituent.